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Compound of Interest

Compound Name: 3-iodo-9H-carbazole

Cat. No.: B187380

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-lodo-9H-carbazole is a heterocyclic aromatic compound with applications in organic
synthesis, materials science, and pharmaceutical research.[1][2] It serves as a building block in
the development of organic light-emitting diodes (OLEDs) and has been investigated for its
potential in medicinal chemistry.[1][2] Given its reactive nature and potential physiological
effects, a thorough understanding of its safety, toxicity, and proper handling procedures is
paramount for all personnel working with this chemical. This guide provides an in-depth
overview of the known hazards and recommended precautions to ensure a safe laboratory
environment.

Hazard Identification and Classification

3-lodo-9H-carbazole is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin or eye contact. Based on aggregated GHS (Globally
Harmonized System of Classification and Labelling of Chemicals) data, it presents several
health risks.

1.1 GHS Classification

The compound is consistently classified with the following hazard categories:
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Acute Toxicity, Oral (Category 4)[3][4]

Skin Irritation (Category 2)[3][4][5]

Serious Eye Irritation (Category 2A)[3][4][5]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory tract irritation[3]
[4]

Some suppliers also include:
o Skin Sensitization (Category 1)[6]
1.2 GHS Label Elements

The GHS label for 3-iodo-9H-carbazole includes the following:

Element Description
Pictogram
Signal Word Warning[3][5]

H302: Harmful if swallowed.[3] H315: Causes

skin irritation.[3][5] H317: May cause an allergic
Hazard Statements skin reaction.[6] H319: Causes serious eye

irritation.[3][5] H335: May cause respiratory

irritation.[3]

A comprehensive list of precautionary
Precautionary Statements statements is provided in the Handling and

Storage section of this guide.

Toxicity Profile

While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%) values for 3-iodo-9H-carbazole are not readily available in public
literature or safety data sheets, the GHS classifications imply a moderate acute oral toxicity and
significant irritant properties. The parent compound, carbazole, is noted to have inconsistent
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toxicity data, and occupational exposure limits have not been established by major regulatory
bodies.[7] Due to the lack of detailed toxicological studies, this compound should be handled
with care, assuming it may have significant health effects.

Summary of Toxicological Hazards:

Hazard Description

PO Harmful if ingested.[3][4] Symptoms may include
cute Oral Toxici
Y nausea, vomiting, and abdominal pain.

Causes redness, itching, and inflammation upon
direct contact.[3][5]

Skin Irritation

Causes serious and potentially damaging eye
Eye Irritation irritation.[3][5] Symptoms include redness, pain,

and blurred vision.

Inhalation of dust may irritate the nose, throat,
Respiratory Irritation and respiratory tract, leading to coughing and
shortness of breath.[3][4]

May cause an allergic skin reaction in
Skin Sensitization susceptible individuals upon repeated contact.

[6]

No detailed experimental protocols for the toxicological assessment of 3-iodo-9H-carbazole
were found in the public domain during the literature search for this guide.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-iodo-9H-carbazole is presented
below.
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Property Value Reference(s)
Molecular Formula C12HsIN [3]
Molecular Weight 293.11 g/mol

White to off-white or light

Appearance yellow/orange crystal or [2]
powder.

Melting Point 192-197 °C [2][5]

Boiling Point ~430.6 °C (Predicted) [5]

Room temperature or
Storage Temperature refrigerated (4°C), protected [6]
from light.

Safe Handling and Experimental Workflow

Strict adherence to safety protocols is mandatory when handling 3-iodo-9H-carbazole. The
following workflow outlines the key stages of handling this compound in a laboratory setting.

Caption: Safe handling workflow for 3-iodo-9H-carbazole.
4.1 Engineering Controls

e Ventilation: Always handle 3-iodo-9H-carbazole in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[5][8][9]

o Eye Wash Stations and Safety Showers: Ensure that emergency eye wash stations and
safety showers are readily accessible and in close proximity to the workstation.[9]

4.2 Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:
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PPE Type

Specification

Rationale

Eye Protection

ANSI z87.1-compliant safety
glasses with side shields or

chemical splash goggles.[10]

Protects against dust particles
and splashes, preventing

serious eye irritation.[4]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[10]

Prevents skin contact,
irritation, and potential

sensitization.[4]

Skin and Body Protection

A flame-retardant lab coat,
long pants, and closed-toe

shoes.

Protects skin from accidental

contact.[8]

Respiratory Protection

If dust formation is
unavoidable and engineering
controls are insufficient, use a
NIOSH/MSHA-approved

respirator.[9]

Prevents inhalation and

respiratory tract irritation.[4]

4.3 Hygiene Measures

» Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[4][8]

e Do not eat, drink, or smoke in laboratory areas.[4][3]

» Contaminated work clothing should be removed and laundered separately before reuse.[5][8]

Emergency Procedures

5.1 First-Aid Measures
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Exposure Route First-Aid Protocol

Move the victim to fresh air and keep them at
) rest in a position comfortable for breathing. If
Inhalation . .
symptoms persist or if the person feels unwell,

seek medical attention.[4][9]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o
clothing. If skin irritation or a rash occurs, seek

medical advice.[4][5][9]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical
advice/attention.[4][5][9]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or doctor if you
feel unwell.[4][9]

5.2 Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide. There is no restriction on the type of extinguisher that may be used.[8]

e Specific Hazards: The compound is not considered a significant fire risk; however, containers
may burn.[8] Combustion may produce hazardous fumes of carbon oxides, nitrogen oxides,
and hydrogen iodide.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

5.3 Accidental Release Measures

» Personal Precautions: Evacuate personnel from the area. Avoid breathing dust and ensure
adequate ventilation. Wear appropriate PPE as described in section 4.2.[8][11]
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e Environmental Precautions: Prevent the substance from entering drains or waterways.[3][11]

e Containment and Cleanup: For small spills, sweep up the solid material, avoiding dust
generation, and place it in a suitable, labeled container for disposal.[9][11] Clean the spill
area thoroughly.

Storage and Disposal

6.1 Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][6]
o Keep in a dark place, protected from light.[2][6]

» Store away from incompatible materials such as strong oxidizing agents.

6.2 Disposal

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.

o Waste material should be treated as hazardous. Do not dispose of it in household waste or
sewer systems.

Disclaimer: This document is intended as a guide and is not a substitute for a formal risk
assessment. All users should consult the most up-to-date Safety Data Sheet (SDS) provided by
the supplier before handling 3-iodo-9H-carbazole and adhere to all institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Toxicity, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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